Cas no 2229120-24-3 (2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol)

• Product Name: 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• CAS No: 2229120-24-3
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5875490
• PubChem ID: 165677454
• Update Time: 2025-07-27

2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• 2-fluoro-6-{[1-(hydroxymethyl)cyclopropyl]methyl}phenol
• 2229120-24-3
• EN300-1801045

• Inchi： 1S/C11H13FO2/c12-9-3-1-2-8(10(9)14)6-11(7-13)4-5-11/h1-3,13-14H,4-7H2
• InChI Key： MYANIXKIZGXQQR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CC1(CO)CC1

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol

Introduction to 2-Fluoro-6-{1-(Hydroxymethyl)cyclopropylmethyl}phenol (CAS No. 2229120-24-3)

2-Fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol (CAS No. 2229120-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's structure includes a fluoro-substituted phenol moiety and a cyclopropylmethyl group with a hydroxymethyl functional group, which collectively contribute to its distinct chemical and biological properties.

The synthesis of 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol involves a series of well-defined chemical reactions, including the formation of the cyclopropylmethyl unit and the introduction of the fluoro substituent. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its physicochemical properties, 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol exhibits moderate solubility in organic solvents and limited solubility in water. This property is crucial for its formulation and delivery in pharmaceutical applications. The compound's stability under various conditions, such as temperature and pH, has been extensively studied to ensure its reliability in both laboratory settings and clinical trials.

The biological activity of 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress. Additionally, preliminary data suggest that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders.

In the context of drug discovery, 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Its unique structure provides a foundation for further optimization through structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency, selectivity, and pharmacokinetic properties.

Clinical trials are currently underway to assess the safety and efficacy of 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol. Early results from Phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its therapeutic applications, 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol has also been explored for its potential use in diagnostic imaging. The compound's ability to selectively bind to specific biomarkers makes it a valuable tool for non-invasive imaging techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET).

In conclusion, 2-fluoro-6-{1-(hydroxymethyl)cyclopropylmethyl}phenol (CAS No. 2229120-24-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.